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Compound of Interest

Compound Name: Ethyl 4-acetyl-5-oxohexanoate

Cat. No.: B1333547 Get Quote

An In-depth Technical Guide to Ethyl 4-acetyl-5-
oxohexanoate
This document provides a comprehensive overview of the molecular structure, properties, and

synthesis of Ethyl 4-acetyl-5-oxohexanoate, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and Properties
Ethyl 4-acetyl-5-oxohexanoate is an organic compound with the chemical formula

C10H16O4.[1][2][3][4] It is also known by the synonym Ethyl 4,4-diacetylbutyrate.[4] The

molecule features a hexanoate backbone with two acetyl groups attached to the fourth carbon

position and an ethyl ester at the terminus.
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Identifier Value

IUPAC Name ethyl 4-acetyl-5-oxohexanoate

CAS Number 2832-10-2

Molecular Formula C10H16O4

Molecular Weight 200.23 g/mol

SMILES CCOC(=O)CCC(C(C)=O)C(C)=O

| InChI Key | YRSGDLIATOURQO-UHFFFAOYSA-N |

Physicochemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][5]

Density 1.067 g/mL at 25 °C[6]

Boiling Point 153-154 °C at 19 mmHg[6]

Refractive Index 1.457 (n20/D)[6]

| Solubility | Soluble in organic solvents such as ethanol and dimethylformamide[1] |

Experimental Protocols
Synthesis of Ethyl 4-acetyl-5-oxohexanoate

A common method for the preparation of Ethyl 4-acetyl-5-oxohexanoate involves the reaction

of Ethyl 5-oxohexanoate with acetyl chloride in an alkaline environment.[1]

Materials:

Ethyl 5-oxohexanoate

Acetyl chloride
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A suitable base (e.g., sodium ethoxide)

Anhydrous ethanol (as solvent)

Hydrochloric acid (for neutralization)

Sodium chloride solution (for washing)

Anhydrous magnesium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol

under an inert atmosphere (e.g., argon or nitrogen) in a round-bottom flask equipped with a

reflux condenser and a dropping funnel. The solution is cooled to 0 °C.

Ethyl 5-oxohexanoate is added dropwise to the cooled ethoxide solution with continuous

stirring.

Acetyl chloride is then added dropwise to the reaction mixture, maintaining the temperature

at 0 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then refluxed for a specified period to ensure the completion of the reaction. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, the mixture is cooled to room temperature, and the excess base is

neutralized by the careful addition of dilute hydrochloric acid.

The resulting mixture is transferred to a separatory funnel, and the aqueous layer is

extracted multiple times with an organic solvent like diethyl ether.

The combined organic layers are washed with a saturated sodium chloride solution, dried

over anhydrous magnesium sulfate, and filtered.
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The solvent is removed under reduced pressure using a rotary evaporator.

The crude product is then purified by vacuum distillation to yield pure Ethyl 4-acetyl-5-
oxohexanoate.[1]

Applications in Research and Development
Ethyl 4-acetyl-5-oxohexanoate serves as a valuable intermediate in organic synthesis.

Notably, it has been utilized in the synthesis of curcumin analogs, which have shown potential

as antiandrogenic agents for applications in anti-prostate cancer research.[6] Its fruity aroma

also leads to its use as an ingredient in food flavorings.[1]

Visualizations
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Synthesis of Ethyl 4-acetyl-5-oxohexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular structure and weight of Ethyl 4-acetyl-5-
oxohexanoate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333547#molecular-structure-and-weight-of-ethyl-4-
acetyl-5-oxohexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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